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molecular formula C7H15NS B8437039 2-Methyl-2-isopropylthiazolidin

2-Methyl-2-isopropylthiazolidin

Cat. No. B8437039
M. Wt: 145.27 g/mol
InChI Key: SFVFUOJSSAQDKQ-UHFFFAOYSA-N
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Patent
US03944561

Procedure details

15.43 g (0.2 mol) of cysteamine and 29.0 g (0.2 mol) of isopropyl methyl ketone were treated with 200 ml of benzene and boiled under an inert gas atmosphere for 14 hours on a water-separator. The solution was concentrated on a rotary evaporator and filtered over 25 g of neutral aluminium oxide (activity I). The aluminium oxide was then flushed with ether. The filtrate was again concentrated and subsequently distilled under a high vacuum through a Widmer column. 22.51 g (yield 77% of theory) of 2-isopropyl-2-methylthiazolidine (nD20 = 1.5085) passed over in a boiling range of 40°-42°C and at a pressure of 0.009 mm Hg. IR: νmax = 1440, 1370, 790 cm-1. Odour: camphorous, woody; flavour: greenish.
Quantity
15.43 g
Type
reactant
Reaction Step One
Quantity
29 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][CH2:3][SH:4].[CH3:5][C:6]([CH:8]([CH3:10])[CH3:9])=O.C1C=CC=CC=1>O>[CH:8]([C:6]1([CH3:5])[NH:1][CH2:2][CH2:3][S:4]1)([CH3:10])[CH3:9]

Inputs

Step One
Name
Quantity
15.43 g
Type
reactant
Smiles
NCCS
Name
Quantity
29 g
Type
reactant
Smiles
CC(=O)C(C)C
Name
Quantity
200 mL
Type
reactant
Smiles
C1=CC=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated on a rotary evaporator
FILTRATION
Type
FILTRATION
Details
filtered over 25 g of neutral aluminium oxide (activity I)
CUSTOM
Type
CUSTOM
Details
The aluminium oxide was then flushed with ether
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was again concentrated
DISTILLATION
Type
DISTILLATION
Details
subsequently distilled under a high vacuum through a Widmer column

Outcomes

Product
Name
Type
product
Smiles
C(C)(C)C1(SCCN1)C
Measurements
Type Value Analysis
AMOUNT: MASS 22.51 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 77.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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